Cas no 22325-80-0 (Propanamide, N-[4-(phenylamino)phenyl]-)

Propanamide, N-[4-(phenylamino)phenyl]- structure
22325-80-0 structure
Product Name:Propanamide, N-[4-(phenylamino)phenyl]-
CAS No:22325-80-0
MF:C15H16N2O
MW:240.300343513489
CID:1407686
PubChem ID:853805
Update Time:2025-04-20

Propanamide, N-[4-(phenylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-[4-(phenylamino)phenyl]-
    • AKOS003274463
    • N-(4-anilinophenyl)propanamide
    • KKZALQARLVYWIO-UHFFFAOYSA-N
    • N-Phenyl-N'-Propionyl-1,4-phenylenediamine
    • 4'-ANILINOPROPIONANILIDE
    • MLS000062623
    • SMR000071160
    • SR-01000239814-1
    • SR-01000239814
    • HMS2359H17
    • 22325-80-0
    • CHEMBL1538458
    • SCHEMBL7341588
    • Inchi: 1S/C15H16N2O/c1-2-15(18)17-14-10-8-13(9-11-14)16-12-6-4-3-5-7-12/h3-11,16H,2H2,1H3,(H,17,18)
    • InChI Key: KKZALQARLVYWIO-UHFFFAOYSA-N
    • SMILES: O=C(CC)NC1C=CC(=CC=1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 240.12638
  • Monoisotopic Mass: 240.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13
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